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Compound of Interest

Compound Name: Isoscabertopin

Cat. No.: B15595552

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone primarily isolated from the medicinal plant
Elephantopus scaber, has garnered significant attention in oncological research for its potent
anti-tumor activities. This technical guide provides a comprehensive overview of the molecular
targets of isoscabertopin in tumor progression, detailing its mechanisms of action,
summarizing key quantitative data, and providing cited experimental methodologies. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals engaged in the discovery and development of novel anticancer therapeutics.

Core Molecular Mechanisms of Isoscabertopin

Isoscabertopin exerts its anti-tumor effects through a multi-pronged approach, targeting
several critical signaling pathways and cellular processes that are frequently dysregulated in
cancer. These include the induction of apoptosis, cell cycle arrest, and the inhibition of
metastasis.

Data Summary: In Vitro Efficacy of Isoscabertopin

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
isoscabertopin and its isomer, deoxyelephantopin, across various cancer cell lines,
demonstrating its broad-spectrum anti-proliferative activity.
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Compound Cell Line Cancer Type IC50 (pg/mL) Citation
Isodeoxyelephan Breast

T47D 1.3
topin Carcinoma

Isodeoxyelephan

) A549 Lung Carcinoma 10.46
topin
Deoxyelephanto Breast
) T47D ) 1.86 [1]
pin Carcinoma
Deoxyelephanto Nasopharyngeal
] yelep KB 'p ynd 3.35 [1]
pin Carcinoma
Chronic
Deoxyelephanto
) K562 Myelogenous 4.02 [1]
pin .
Leukemia

Deoxyelephanto ) )
) SiHa Cervical Cancer 4.14 [1]
pin
Deoxyelephanto Colorectal
] HCT 116 ) 7.46 [1]
pin Carcinoma
Deoxyelephanto )

A549 Lung Carcinoma 12.28 [2]

pin

Signaling Pathways Modulated by Isoscabertopin

Isoscabertopin has been shown to interfere with multiple signaling pathways that are crucial
for tumor growth and survival.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a key regulator of inflammation, cell survival,
and proliferation, and its constitutive activation is a hallmark of many cancers.[3][4]
Isoscabertopin is a potent inhibitor of the NF-kB signaling cascade.[5]

Mechanism of Inhibition:
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Isoscabertopin suppresses the activation of NF-kB by preventing the phosphorylation and
subsequent degradation of its inhibitor, IkBa. This retains the NF-kB p65/p50 heterodimer in the
cytoplasm, preventing its translocation to the nucleus and the transcription of pro-survival and
pro-inflammatory genes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tumor-progression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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